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Compound of Interest

Compound Name: Danifos

Cat. No.: B1585276

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the foundational
pharmacokinetic studies of danofloxacin, a synthetic fluoroquinolone antimicrobial agent
developed exclusively for veterinary use.[1] This document summarizes key pharmacokinetic
parameters across various species, details the experimental methodologies employed in
seminal studies, and visualizes complex processes to facilitate a deeper understanding of
danofloxacin's absorption, distribution, metabolism, and excretion (ADME) profile.

Quantitative Pharmacokinetic Data

The pharmacokinetic profile of danofloxacin has been characterized in a multitude of species,
revealing its rapid absorption and extensive distribution. The following tables summarize the
key pharmacokinetic parameters of danofloxacin following intravenous (1V), intramuscular (IM),
subcutaneous (SC), and oral (PO) administration in various animal models.

Table 1: Pharmacokinetic Parameters of Danofloxacin in
Cattle
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AUC Bioavail
Dose Cmax Tmax . Referen
Route (malkg)  (ugiml)  (h) t'% (h) (ng-him  ability
m m ce
gikg Hg L) (%)
\Y, 1.25 - - 39-44 - - [2]
0.39 -
IM 1.25 08-13 39-44 - 101 [2]13]
0.48
SC 1.25 - - 39-44 - 94 [2]13]
SC 6 1.27 1.7 4.2 8.8 87 [4]
SC 8 - - - - - [4]

Table 2: Pharmacokinetic Parameters of Danofloxacin in
Swine

Lung
Dose Cmax Concentr Referenc
Route Tmax (h) t'% (h) .
(mglkg) (ng/mL) ation e
(nglg)
IM 1.25 0.40 1 6.8 1.68 [2][5]

Table 3: Pharmacokinetic Parameters of Danofloxacin in
Sheep

Bioavail
Dose Cmax Tmax Vdss . Referen
Route t2B (h) ability
(mglkg)  (pg/imL)  (h) (LIkg) ce
(%)
\Y, 1.25 - - 3.35 2.76 - [6]
IM 1.25 0.32 1.23 - - 95.71 [6]

Table 4: Pharmacokinetic Parameters of Danofloxacin in
Rabbits
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| Route | Dose (mg/kg) | Cmax (mg/L) | t% (h) | Bioavailability (%) | Reference | | :--- | :--- | :--- |
-] IV]6]-1488]-|[7]1]|IM]|6]1.87]|6.70|102.34 |[7]1||SC|6]1.79|8.20 | 96.44 |
[711

Table 5: Pharmacokinetic Parameters of Danofloxacin in

Poultry (Chickens & Geese)

Bioavail

. Dose Cmax Tmax . Referen
Species Route t'% (h) ability
(mglkg)  (pgimL)  (h) ce
(%)
Oral 12
0.21
Chickens  (drinking 5 (steady- 5-6 - [2]
(plasma)
water) state)
Geese v 5 - - 6.61 - [8]
Geese PO 5 0.96 1.70 - 58 [8]

Table 6: Pharmacokinetic Parameters of Danofloxacin in
Other Species

| Species | Route | Dose (mg/kg) | Cmax (ng/mL) | Tmax (min) | t¥% (h) | Reference | | :--- | :--- |
=== | :=-- | :=-- | :--- | | Koi (Cyprinus carpio) | IM | 10 | 8315.7 | 45| 15 |[9] | | Buffalo Calves | IV |
1.25|-]-14.24 |[10] |

Experimental Protocols

The foundational understanding of danofloxacin pharmacokinetics is built upon a variety of
well-defined experimental protocols. The following sections detail the common methodologies
cited in the literature.

Animal Models and Drug Administration

e Species: Studies have been conducted in various target and laboratory animal species
including cattle (calves and adult), swine, sheep, rabbits, chickens, geese, and fish (koi carp,
Yellow River carp).[2][3][6][8][9][11]
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Health Status: Most foundational studies utilized healthy animals to establish baseline
pharmacokinetic parameters.[7][12] Some studies have also investigated pharmacokinetics
in febrile or infected animals to understand the influence of disease states.[12][13]

Administration Routes: Danofloxacin has been administered via intravenous (1V),
intramuscular (IM), subcutaneous (SC), and oral (PO) routes to assess its bioavailability and
pharmacokinetic profile under different delivery scenarios.[2][3][7][8]

Dosage: Dosages have varied depending on the species and the objectives of the study, with
common doses ranging from 1.25 mg/kg to 10 mg/kg.[3][4][6][9]

Sample Collection and Processing

Matrices: Blood (plasma or serum) is the primary matrix for pharmacokinetic analysis.[3][7]
[10] Tissue samples, particularly from the lungs, have also been collected to determine drug
distribution.[2][3][6] Other matrices include milk, urine, feces, and various edible tissues.[2]
[10][14]

Sampling Time Points: Blood samples are typically collected at predetermined time intervals
post-drug administration, ranging from a few minutes to several days, to accurately
characterize the concentration-time curve.[7][9]

Processing: Blood is centrifuged to separate plasma or serum, which is then stored, often at
-20°C or lower, until analysis.[15] Tissues are homogenized before extraction.[16]

Bioanalytical Methods

The quantification of danofloxacin and its metabolites in biological matrices is predominantly

achieved through high-performance liquid chromatography (HPLC) and liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

» High-Performance Liquid Chromatography (HPLC):

o Detection: Fluorescence detection is commonly used, offering high sensitivity.[7][16] An
excitation wavelength of 280 nm and an emission wavelength of 440 nm are typical.[16]

o Column: Reversed-phase columns, such as C8 or C18, are frequently employed for
separation.[16][17]
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o Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g.,
acetonitrile) is used for elution.[16]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

o lonization: Electrospray ionization (ESI) in the positive ion mode is a common technique
for ionizing danofloxacin.[17][18]

o Analysis: Selected reaction monitoring (SRM) is used for its high selectivity and sensitivity
in quantifying the parent drug and its metabolites.[17] This method provides confirmation
of the analyte's identity.[18]

e Microbiological Assay: This method has also been used to determine the concentration of
biologically active danofloxacin in samples like serum and milk.[1][10]

Visualizing Key Processes

To better illustrate the workflows and pathways involved in danofloxacin pharmacokinetic
studies, the following diagrams are provided in the DOT language for Graphviz.

Experimental Workflow for Pharmacokinetic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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